Cas no 261925-40-0 (C,C-Di-Thiophen-2-yl-methylamine)

• Product Name: C,C-Di-Thiophen-2-yl-methylamine
• CAS No: 261925-40-0
• MF: C₉H₉NS₂
• MW: 195.30445933342
• MDL: MFCD12173850
• CID: 823282
• PubChem ID: 22506771
• Update Time: 2026-04-29

C,C-Di-Thiophen-2-yl-methylamine Chemical and Physical Properties

Names and Identifiers

• Thiophenemethanamine, a-2-thienyl-
• di(2-thiophenyl)methylamine
• C,C-Di-thiophen-2-yl-methylamine
• C,C-Di-Thiophen-2-yl-methylamine

• MDL： MFCD12173850

Additional information on C,C-Di-Thiophen-2-yl-methylamine

Comprehensive Overview of C,C-Di-Thiophen-2-yl-methylamine (CAS No. 261925-40-0): Properties, Applications, and Research Insights

C,C-Di-Thiophen-2-yl-methylamine (CAS No. 261925-40-0) is a specialized organic compound featuring a unique molecular structure with two thiophene rings linked to a central methylamine group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "thiophene derivatives uses", "CAS 261925-40-0 synthesis", and "C,C-Di-Thiophen-2-yl-methylamine properties", reflecting its growing relevance in scientific and industrial communities.

The molecular formula of C,C-Di-Thiophen-2-yl-methylamine is C₁₁H₁₁NS₂, with a molecular weight of 221.34 g/mol. Its structure combines the aromaticity of thiophene rings with the reactivity of an amine group, making it a versatile intermediate for further chemical modifications. Recent studies highlight its role in the development of novel heterocyclic compounds, a hot topic in drug discovery and organic electronics. Searches for "thiophene-based drug candidates" and "amine-functionalized materials" often intersect with discussions about this compound.

One of the most intriguing aspects of C,C-Di-Thiophen-2-yl-methylamine is its potential in optoelectronic applications. Thiophene derivatives are widely explored for their semiconducting properties, and this compound's dual-thiophene configuration could enhance charge transport in organic thin-film transistors (OTFTs) or organic photovoltaics (OPVs). Keywords like "organic electronics building blocks" and "conductive polymer precursors" are frequently associated with such research.

In pharmaceutical research, C,C-Di-Thiophen-2-yl-methylamine serves as a key scaffold for designing central nervous system (CNS) targeting molecules. Its structural similarity to biologically active thiophene-containing drugs has spurred investigations into its pharmacokinetic properties. Queries such as "thiophene amines in drug design" and "CAS 261925-40-0 biological activity" reflect this therapeutic potential. Recent publications suggest possible applications in developing novel enzyme inhibitors or receptor modulators.

The synthesis of C,C-Di-Thiophen-2-yl-methylamine typically involves multi-step organic reactions, including cross-coupling methodologies and reductive amination processes. Optimization of its production remains an active research area, with search trends showing interest in "green synthesis of thiophene amines" and "catalytic routes for CAS 261925-40-0". Environmental considerations have driven exploration of solvent-free reactions and transition metal-catalyzed protocols for this compound.

Analytical characterization of C,C-Di-Thiophen-2-yl-methylamine employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural purity and help establish structure-activity relationships. The compound's physicochemical properties—including solubility, melting point, and stability—are critical parameters for researchers, as evidenced by frequent searches for "261925-40-0 technical data sheet" and "thiophene amine characterization methods".

From a commercial perspective, C,C-Di-Thiophen-2-yl-methylamine represents a niche but growing segment in fine chemicals. Suppliers and manufacturers often field inquiries about "bulk availability of CAS 261925-40-0" and "custom synthesis of di-thiophene amines". The compound's pricing and scalability factors significantly influence its adoption across various industries. Recent market analyses suggest increasing demand for such specialty heterocycles in both academic and industrial settings.

Future research directions for C,C-Di-Thiophen-2-yl-methylamine may explore its supramolecular chemistry applications or its potential as a ligand in coordination complexes. The scientific community continues to investigate its reactivity patterns through studies on electrophilic aromatic substitution and N-functionalization reactions. Emerging search terms like "thiophene amine metal complexes" and "CAS 261925-40-0 derivatization" indicate these evolving interests.

Safety and handling protocols for C,C-Di-Thiophen-2-yl-methylamine follow standard laboratory practices for amine-containing compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. Researchers often seek information on "261925-40-0 safety data" and "amine compound storage guidelines" to ensure compliant laboratory operations.

In conclusion, C,C-Di-Thiophen-2-yl-methylamine (CAS No. 261925-40-0) represents a fascinating case study in functionalized heterocyclic chemistry. Its dual thiophene-amine architecture offers multiple avenues for molecular design across diverse scientific disciplines. As research progresses, this compound will likely maintain its position as a valuable chemical building block with applications spanning from advanced materials to life sciences. The sustained interest in search terms like "di-thiophene methylamine applications" and "future of CAS 261925-40-0" underscores its ongoing relevance in contemporary chemistry.